Cas no 1314781-16-2 (2-(2-bromo-4-methylphenyl)-2-methylpropanoic acid)

• Product Name: 2-(2-bromo-4-methylphenyl)-2-methylpropanoic acid
• CAS No: 1314781-16-2
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6263606
• PubChem ID: 82299788
• Update Time: 2025-10-30

2-(2-bromo-4-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-methylphenyl)-2-methylpropanoic acid
• EN300-1897568
• 1314781-16-2

• Inchi： 1S/C11H13BrO2/c1-7-4-5-8(9(12)6-7)11(2,3)10(13)14/h4-6H,1-3H3,(H,13,14)
• InChI Key： NTPLXFASOVLICM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-bromo-4-methylphenyl)-2-methylpropanoic acid

Comprehensive Overview of 2-(2-Bromo-4-methylphenyl)-2-methylpropanoic Acid (CAS No. 1314781-16-2)

2-(2-Bromo-4-methylphenyl)-2-methylpropanoic acid (CAS No. 1314781-16-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated aromatic carboxylic acid derivative is structurally characterized by a 2-bromo-4-methylphenyl group attached to a 2-methylpropanoic acid moiety. Its unique molecular architecture makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The compound's bromine substitution at the ortho-position relative to the carboxylic acid group enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This property aligns with current trends in green chemistry and atom-efficient synthesis, which are frequently searched topics in modern chemical research. Researchers are particularly interested in how this compound's sterically hindered structure influences its participation in palladium-catalyzed reactions, a hot topic in medicinal chemistry forums.

From a pharmacological perspective, the methylphenyl moiety combined with the propanoic acid functionality suggests potential as a non-steroidal anti-inflammatory drug (NSAID) precursor. This connects to popular searches about next-generation pain relievers and improved COX inhibitors. The compound's lipophilic nature, indicated by its logP value (a frequently searched parameter in drug design), makes it particularly interesting for blood-brain barrier penetration studies.

In material science applications, the bromine atom serves as an excellent handle for further functionalization, making 1314781-16-2 relevant to searches about polymeric materials and advanced coatings. The thermal stability of such brominated compounds is often investigated for flame retardant applications, though this specific derivative's properties in this regard remain to be fully explored.

The synthesis of 2-(2-bromo-4-methylphenyl)-2-methylpropanoic acid typically involves bromination of appropriate precursors followed by careful purification. Current literature suggests growing interest in continuous flow chemistry approaches for such syntheses, reflecting the pharmaceutical industry's shift toward process intensification - another trending search term in chemical engineering circles.

Analytical characterization of this compound presents several interesting aspects. The proton NMR spectrum would show distinctive patterns due to the aromatic protons and tertiary butyl-like environment of the acid moiety. These spectral features are often searched by analytical chemists working on structure elucidation of complex molecules. Mass spectrometry would clearly show the bromine isotope pattern, a teaching point frequently searched by students learning mass spec interpretation.

From a regulatory standpoint, while not classified as hazardous, proper handling of brominated compounds is essential, connecting to workplace safety searches. The compound's environmental fate is another area of potential investigation, particularly regarding brominated organic pollutants, though this specific molecule's persistence and toxicity profile remain to be established.

In the context of intellectual property, CAS 1314781-16-2 appears in several patents related to drug discovery and material science, making it relevant to patent searches. The compound's structural features are particularly valued in fragment-based drug design, a hot topic in pharmaceutical research that generates substantial search traffic.

The future research directions for this compound likely involve exploring its biological activity profile and optimizing its synthetic accessibility. With growing interest in personalized medicine and targeted therapies, compounds with such versatile functionalization potential will continue to attract attention from both academic and industrial researchers.